Cas no 114772-65-5 (Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride)

• Product Name: Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride
• CAS No: 114772-65-5
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 5690785
• PubChem ID: 21988960
• Update Time: 2025-05-19

Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl4'-(aminomethyl)biphenyl-2-carboxylatehydrochloride
• SCHEMBL680
• 114772-65-5
• methyl 4'-(aminomethyl)-[1,1'-biphenyl]-2-carboxylate hydrochloride
• 4'-aminomethyl(1,1'-biphenyl)-2-carboxylic acid methylester hydrochloride
• Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate HCl
• OHHITJYTTZWFBQ-UHFFFAOYSA-N
• methyl 2-[4-(aminomethyl)phenyl]benzoate;hydrochloride
• F79189
• methyl 4'-(aminomethyl)biphenyl-2-carboxylate hydrochloride
• Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride

• Inchi： 1S/C15H15NO2.ClH/c1-18-15(17)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12;/h2-9H,10,16H2,1H3;1H
• InChI Key： OHHITJYTTZWFBQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CC=1C1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 277.0869564g/mol
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride

Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate Hydrochloride (CAS No. 114772-65-5): A Comprehensive Overview

Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride (CAS No. 114772-65-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MAMBC-HCl, is a derivative of biphenyl and possesses a unique structure that makes it an attractive candidate for various therapeutic and diagnostic purposes.

The molecular formula of MAMBC-HCl is C₁₃H₁₄NO₂·HCl, and its molecular weight is approximately 250.71 g/mol. The compound features a biphenyl core with an aminomethyl group attached to one of the phenyl rings, and a methyl ester group on the other. This structural arrangement confers several important properties, including solubility, stability, and reactivity, which are crucial for its applications in drug development.

In recent years, MAMBC-HCl has gained attention due to its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its use as a scaffold for the synthesis of more complex molecules with enhanced biological activity. For instance, studies have shown that derivatives of MAMBC-HCl can exhibit potent anti-inflammatory and anti-cancer properties, making them promising candidates for further investigation.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the use of MAMBC-HCl as a precursor for the synthesis of small molecules targeting specific protein-protein interactions (PPIs). The researchers demonstrated that by modifying the aminomethyl group, they could create compounds with high affinity and selectivity for certain PPIs involved in cancer progression. This work highlights the potential of MAMBC-HCl as a platform for developing targeted therapies.

Beyond its therapeutic applications, MAMBC-HCl has also been investigated for its utility in diagnostic imaging. A study published in Bioconjugate Chemistry in 2023 reported the successful conjugation of MAMBC-HCl with fluorescent dyes to create probes for detecting specific biomarkers in cancer cells. The biphenyl core provides a rigid structure that enhances the stability and sensitivity of these probes, making them valuable tools in early cancer detection and monitoring treatment efficacy.

The synthesis of MAMBC-HCl involves several well-established chemical reactions, including Friedel-Crafts acylation, esterification, and reductive amination. These steps can be optimized to achieve high yields and purity, which are essential for both research and industrial applications. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation.

In terms of safety and handling, MAMBC-HCl should be managed according to standard laboratory practices for handling organic compounds. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Proper disposal methods should also be followed to ensure environmental safety.

The future prospects for MAMBC-HCl are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as neurodegenerative diseases and infectious diseases. Additionally, efforts are being made to improve the synthetic methods for producing large quantities of high-purity MAMBC-HCl, which will facilitate its use in clinical trials and commercial products.

In conclusion, Methyl 4'-(Aminomethyl)biphenyl-2-carboxylate hydrochloride (MAMBC-HCl) (CAS No. 114772-65-5) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and versatile properties make it an invaluable tool in the pursuit of new therapeutic strategies and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field of medicinal chemistry.